Cas no 7504-40-7 (3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride)

3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride structure
7504-40-7 structure
Product name:3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride
CAS No:7504-40-7
MF:C11H25N
MW:171.3229
CID:981070
PubChem ID:24201275

3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2,2-di(propan-2-yl)butan-1-amine,hydrochloride
    • 3-methyl-2,2-di(propan-2-yl)butan-1-amine
    • hydrochloride
    • NSC407691
    • NSC-407691
    • 3-Methyl-2,2-di(propan-2-yl)butan-1-amine--hydrogen chloride (1/1)
    • 7504-40-7
    • DTXSID70639725
    • 3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride
    • Inchi: InChI=1S/C11H25N.ClH/c1-8(2)11(7-12,9(3)4)10(5)6;/h8-10H,7,12H2,1-6H3;1H
    • InChI Key: PUFCQSDAORKSFS-UHFFFAOYSA-N
    • SMILES: CC(C)C(CN)(C(C)C)C(C)C.Cl

Computed Properties

  • Exact Mass: 171.19885
  • Monoisotopic Mass: 207.175378
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 0.796
  • Boiling Point: 197.3°C at 760 mmHg
  • Flash Point: 68°C
  • Refractive Index: 1.437
  • PSA: 26.02
  • LogP: 4.40180

3-methyl-2,2-di(propan-2-yl)butan-1-amine;hydrochloride Related Literature

Recommend Articles

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD